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Compound of Interest

Compound Name: Einecs 281-557-9

Cat. No.: B15184365

Substance Identification: Hydrocarbons, C10-C13, n-alkanes, isoalkanes, cyclics, < 2%
aromatics

This guide provides comprehensive safety and handling information for the chemical substance
identified by EINECS number 281-557-9. The target audience for this document includes
researchers, scientists, and professionals in the field of drug development who may handle this
substance in a laboratory or industrial setting.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), this substance is classified as follows:

GHS Classification:

Hazard Class Hazard Category
Aspiration Hazard 1
Flammable Liquids 3

Pictograms:

l»-Health Hazard#-Flame
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Signal Word: Danger

Hazard Statements (H-phrases):

o H304: May be fatal if swallowed and enters airways.[1]

e H226: Flammable liquid and vapor.[1]

o EUHO066: Repeated exposure may cause skin dryness or cracking.

Precautionary Statements (P-phrases):
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Prevention

Response Storage Disposal

P210: Keep away
from heat, hot
surfaces, sparks,
open flames and other
ignition sources. No

smoking.

P501: Dispose of
contents/container in

P301+P310: IF

SWALLOWED: _
) P405: Store locked accordance with
Immediately call a ] ]
up. local/regional/national/
POISON ) )
international
CENTER/doctor. ]
regulations.

P233: Keep container
tightly closed.

P331: Do NOT induce

vomiting.

P240: Ground and
bond container and

receiving equipment.

P303+P361+P353: IF
ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin

with water/shower.

P241: Use explosion-
proof
electrical/ventilating/lig

hting equipment.

P370+P378: In case
of fire: Use... to

extinguish.

P242: Use non-

sparking tools.

P243: Take action to
prevent static

discharges.

P280: Wear protective
gloves/protective
clothing/eye
protection/face

protection.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of this hydrocarbon

solvent.
Property Value
Appearance Clear, colorless liquid
Odor Faint
Boiling Point/Range 179-210 °C
Flash Point >61°C
Density 0.752 g/mL at 25 °C

Vapor Pressure

Data not readily available

Solubility in Water

Insoluble

Explosion Limits

Lower: 0.6% Upper: 7.0%

Toxicological Information

This substance poses an aspiration hazard. If swallowed, it can enter the lungs and cause

severe damage.

Route of Exposure

Health Effect Toxicological Data

Aspiration hazard, may be

Ingestion LD50 (oral, rat): > 5000 mg/kg
fatal.
May cause respiratory

Inhalation irritation, dizziness, and Data not readily available
drowsiness.

Skin Contact

Repeated exposure may

cause dryness and cracking.

Eye Contact

May cause irritation.

Occupational Exposure Limits
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Currently, there are no specific occupational exposure limits established for this exact
substance. However, for hydrocarbon solvents in the C9-C14 range, a general recommended
limit for aliphatic compounds is often applied. It is crucial to maintain workplace concentrations
as low as reasonably practicable.

Component Limit Value (8-hour TWA)

Aliphatic Hydrocarbons (C9-C14) 300 mg/m3

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this substance to determine
the appropriate level of personal protective equipment required.

Personal Protective Equipment

Engineering Controls
(Fume Hood)

Hand Protection
Goggles o
Handling Conditions gd (Nitrile Gloves)
—_ $
@d Handling ) Lab Coat

Eye Protection

(Safety Goggles/Face Shield)
Risk of Splashing Eace Shield
Chemical Apron
High Vapor Concentration

Body Protection
(Lab Coat/Chemical Resistant Apron)

Respiratory Protection

(If ventilation is inadequate)
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Figure 1: Personal Protective Equipment selection guide.

Experimental Protocols & Handling Procedures
General Handling Workflow

The following diagram outlines a general workflow for safely handling this hydrocarbon solvent
in a laboratory setting.
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Start: Prepare for Handling

1. Conduct Risk Assessment

:

2. Gather Necessary Materials & PPE

i

3. Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

'

4. Dispense Required Amount of Solvent

i

5. Perform Experimental Procedure

i

6. Collect Waste in a Labeled Container

i

7. Decontaminate Work Area and Equipment

i

8. Store Remaining Solvent Properly

End: Procedure Complete

Click to download full resolution via product page

Figure 2: General laboratory handling workflow for Einecs 281-557-9.
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Emergency Spill Response Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

1. Evacuate Immediate Area

\

2. Alert Others and Supervisor

Y

3. Assess the Spill
(Size and Immediate Danger)

Small, Manageable Spill

Yes

Large or Unmanageable Spill

4a. Contain Spill with Absorbent Material 4b. Contact Emergency Services

\

5a. Clean Up with Non-Sparking Tools

\4

5b. Evacuate Building if Necessary

Y

6a. Dispose of Waste Properly

A\

7a. Ventilate the Area

End: Spill Managed
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Figure 3: Emergency spill response workflow.

First Aid Measures

Exposure First Aid Instructions

) Do NOT induce vomiting. Immediately call a
Ingestion )
poison control center or doctor.

Move person to fresh air. If breathing is difficult,
Inhalation give oxygen. If not breathing, give artificial

respiration. Get medical attention.

Remove contaminated clothing. Wash skin with
Skin Contact soap and water for at least 15 minutes. Get

medical attention if irritation develops.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids occasionally. Get medical attention.

Fire-Fighting Measures

This substance is a flammable liquid.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), or alcohol-resistant
foam.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air. Vapors may travel to a
source of ignition and flash back.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective clothing.

Storage and Disposal
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o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances and sources of ignition.

» Disposal: Dispose of waste and residues in accordance with local authority requirements. Do
not dispose of into drains or the environment.

This technical guide is intended to provide essential safety and handling information. It is not a
substitute for a thorough understanding of the substance and the implementation of a
comprehensive safety program. Always consult the Safety Data Sheet (SDS) for the most
current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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